Cas no 7197-01-5 (6-chloro-3-methyl-1,2,4triazolo4,3-bpyridazine)

• Product Name: 6-chloro-3-methyl-1,2,4triazolo4,3-bpyridazine
• CAS No: 7197-01-5
• MF: C₆H₅ClN₄
• MW: 168.583698987961
• MDL: MFCD00975127
• CID: 820403
• PubChem ID: 911387
• Update Time: 2025-10-28

6-chloro-3-methyl-1,2,4triazolo4,3-bpyridazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methyl-[1,2,4]triazolo[4,3-b]pyridazine
• 6-CHLORO-3-METHYL[1,2,4]TRIAZOLO[4,3-B]PYRIDAZINE
• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-methyl-
• NHLQOVMOYMLRHE-UHFFFAOYSA-N
• HMS1625A08
• SBB040137
• BBL005574
• STL137726
• AB07876
• ST2412307
• V7472
• EN300-24773
• DTXSID20358717
• 1,2,4-TRIAZOLO[4,3-B]PYRIDAZINE,6-CHLORO-3-METHYL-
• CS-0071235
• 7197-01-5
• F1142-0433
• AMY15976
• SCHEMBL1242674
• AKOS000271675
• MFCD00975127
• FT-0683677
• 6-chloro-3-methyl-1,2,4-triazolo[4,3-b]pyridazine
• 3M-746
• Z203037862
• DB-029262
• ALBB-013249
• 6-chloro-3-methyl-1,2,4triazolo4,3-bpyridazine

• MDL： MFCD00975127
• Inchi： 1S/C6H5ClN4/c1-4-8-9-6-3-2-5(7)10-11(4)6/h2-3H,1H3
• InChI Key： NHLQOVMOYMLRHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C)N2N=1

Computed Properties

• Exact Mass: 168.02000
• Monoisotopic Mass: 168.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• XLogP3: 1.1

Experimental Properties

• Density: 1.59
• Refractive Index: 1.743
• PSA: 43.08000
• LogP: 1.08610

6-chloro-3-methyl-1,2,4triazolo4,3-bpyridazine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines

Additional information on 6-chloro-3-methyl-1,2,4triazolo4,3-bpyridazine

Recent Advances in the Study of 6-Chloro-3-methyl-1,2,4-triazolo[4,3-b]pyridazine (CAS: 7197-01-5)

6-Chloro-3-methyl-1,2,4-triazolo[4,3-b]pyridazine (CAS: 7197-01-5) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a scaffold for the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system (CNS) disorders. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activities, and potential applications.

The synthesis of 6-chloro-3-methyl-1,2,4-triazolo[4,3-b]pyridazine has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) described a novel one-pot synthesis method that utilizes microwave-assisted reactions, significantly reducing reaction time and byproduct formation. This advancement is particularly important for scaling up production for preclinical and clinical studies. The compound's structural features, including the triazolopyridazine core and chloro-methyl substituents, have been identified as critical for its interactions with biological targets.

In the context of oncology, 6-chloro-3-methyl-1,2,4-triazolo[4,3-b]pyridazine has shown promising activity as an inhibitor of protein kinases involved in cancer cell proliferation. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) demonstrated its efficacy against cyclin-dependent kinases (CDKs), with IC50 values in the low micromolar range. Molecular docking studies revealed that the compound binds to the ATP-binding site of CDK2, suggesting a potential mechanism of action. These findings position it as a candidate for further development in targeted cancer therapies.

Beyond oncology, this compound has also been investigated for its antimicrobial properties. Research published in Antimicrobial Agents and Chemotherapy (2023) reported its activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of existing antibiotics. This makes it a potential lead compound for addressing the growing issue of antibiotic resistance.

In the realm of CNS disorders, preliminary studies have explored the neuroprotective effects of 6-chloro-3-methyl-1,2,4-triazolo[4,3-b]pyridazine. A 2024 study in Neuropharmacology found that the compound exhibited modulatory effects on GABA receptors, which could have implications for treating anxiety and epilepsy. However, further in vivo studies are needed to validate these findings and assess the compound's safety profile.

Despite these promising results, challenges remain in the development of 6-chloro-3-methyl-1,2,4-triazolo[4,3-b]pyridazine as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts in drug design have focused on creating derivatives with improved pharmacokinetic properties while retaining the core pharmacophore.

In conclusion, 6-chloro-3-methyl-1,2,4-triazolo[4,3-b]pyridazine (CAS: 7197-01-5) represents a versatile scaffold with broad therapeutic potential. The latest research highlights its applications in multiple disease areas, supported by advances in synthesis and mechanistic understanding. Future studies should focus on optimizing its drug-like properties and advancing it through the drug development pipeline. This compound continues to be an area of active investigation, with the potential to yield novel treatments for unmet medical needs.